Cas no 383136-27-4 (1-(pyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-(pyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde
• CAS No: 383136-27-4
• MF: C₉H₇N₃O
• MW: 173.171381235123
• MDL: MFCD02665163
• CID: 298520
• PubChem ID: 3798870
• Update Time: 2025-07-01

1-(pyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,1-(2-pyrimidinyl)-
• 1-(pyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde
• 1-PYRIMIDIN-2-YL-1H-PYRROLE-2-CARBALDEHYDE
• 1-pyrimidin-2-ylpyrrole-2-carbaldehyde
• SCHEMBL950165
• DTXSID40396575
• RYDIJFWGFYURLN-UHFFFAOYSA-N
• CS-0313546
• LS-03033
• MFCD02665163
• AKOS001476982
• MB02445
• 1-(2-PYRIMIDINYL)-1H-PYRROLE-2-CARBALDEHYDE
• FT-0679543
• A873868
• 1-Pyrimidin-2-yl-1H-pyrrole-2-carbaldehyde, AldrichCPR
• 383136-27-4
• BBL022475
• STK505797
• 1-(pyrimidin-2-yl)pyrrole-2-carbaldehyde
• ALBB-009278
• G85082
• DB-027730
• 1H-PYRROLE-2-CARBOXALDEHYDE, 1-(2-PYRIMIDINYL)-

• MDL： MFCD02665163
• Inchi： 1S/C9H7N3O/c13-7-8-3-1-6-12(8)9-10-4-2-5-11-9/h1-7H
• InChI Key： RYDIJFWGFYURLN-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1C1N=CC=CN=1

Computed Properties

• Exact Mass: 173.05900
• Monoisotopic Mass: 173.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.8A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.25
• Boiling Point: 403.2°C at 760 mmHg
• Flash Point: 197.6°C
• Refractive Index: 1.642
• PSA: 47.78000
• LogP: 1.07980

1-(pyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-(pyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde

1-(Pyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde: A Comprehensive Overview

1-(Pyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde, also known by its CAS number 383136-27-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is a derivative of pyrrole and pyrimidine, two heterocyclic structures that are widely studied due to their unique chemical properties and potential applications in drug design. The molecule combines the structural features of a pyrrole ring, which is a five-membered aromatic ring with two double bonds, and a pyrimidine ring, a six-membered aromatic ring with two nitrogen atoms. The presence of an aldehyde group further enhances its reactivity and functional versatility.

The synthesis of 1-(Pyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde involves a series of carefully designed organic reactions. Researchers have employed various strategies, including condensation reactions and coupling techniques, to construct this molecule. The choice of synthetic pathway often depends on the availability of starting materials and the desired yield. Recent studies have focused on optimizing these reactions to improve efficiency and reduce environmental impact.

The structural characteristics of this compound make it an attractive candidate for various applications. The conjugated system formed by the pyrrole and pyrimidine rings contributes to its electronic properties, which are essential for its reactivity in chemical transformations. Additionally, the aldehyde group provides sites for further functionalization, enabling the creation of derivatives with tailored properties. These derivatives have been explored for their potential in medicinal chemistry, particularly in the development of bioactive compounds.

Recent research has highlighted the potential of 1-(Pyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde as a lead compound in drug discovery. Studies have demonstrated its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, investigations into its anti-inflammatory and antioxidant properties suggest that it could be developed into therapeutic agents for conditions like neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its ability to absorb and emit light could be harnessed for efficient energy conversion.

The physical properties of 1-(Pyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde have been extensively characterized using modern analytical techniques. Its melting point, boiling point, and solubility have been determined under various conditions, providing valuable data for its handling and storage. These properties are crucial for ensuring safety during synthesis and application.

In conclusion, 1-(Pyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde, CAS number 383136-27-, is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with therapeutic or technological applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound remains at the forefront of scientific innovation.